Barium-137
Overview
Description
Barium-137, denoted as Ba-137 or 137Ba, is an isotope of Barium with a mass number of 137, which means it has 137 nucleons (protons and neutrons combined). It has an atomic number of 56, which means it has 56 protons, and therefore it has 81 neutrons . It is a stable isotope .
Synthesis Analysis
Barium-137m, a metastable state of Barium-137, arises as the decay product of the common fission product cesium-137 .
Molecular Structure Analysis
The molecular structure of Barium-137 includes 56 protons and 81 neutrons. Its isotopic mass is 136.905827(2) u . The nuclear binding energy of Barium-137 is 1149.68062292 MeV per nucleus .
Chemical Reactions Analysis
Barium reacts with oxygen when exposed to air, forming a thin passivating layer of BaO on the surface. When ignited, barium reacts with both oxygen and nitrogen, forming a mixture of BaO, Ba3N2, and BaO2 .
Physical And Chemical Properties Analysis
Barium-137 has a mass number of 137 and an atomic number of 56. It has a boiling point of 1640 °C and a melting point of 725 °C . Its isotopic mass is 136.905827(2) u .
Scientific Research Applications
NMR Spectroscopy : Barium-137 is used in solid-state nuclear magnetic resonance (NMR) spectroscopy. Hamaed et al. (2010) demonstrated the utility of ultrawideline Ba SSNMR spectra for structural characterization of barium-containing materials, suggesting its potential in understanding the local environments at barium sites in various compounds (Hiyam Hamaed, E. Ye, K. Udachin, R. Schurko, 2010).
Hyperfine Structure Analysis : The hyperfine structure of transitions in Barium-137 can be studied using saturated absorption techniques, as explored by Cahuzac (1973). This helps in understanding the physical properties of barium isotopes (P. Cahuzac, 1973).
Transmutation Studies : Fortner et al. (2002) investigated the beta-decay of radioactive Cs to Ba in crystalline pollucite, contributing to the understanding of radiation effects in materials (J. Fortner, S. Aase, D. Reed, 2002).
Nuclear Reactions and Cross Section Measurements : The study of nuclear reactions involving Barium-137, such as the Ba(n, n′)Ba reaction, is crucial for understanding neutron interactions and nuclear properties (M. Barough, B. J. Patil, V. Bhoraskar, S. Dhole, 2014).
Isotope Fractionation during Chemical Transformations : Böttcher et al. (2018) explored stable barium isotope fractionation during the transformation of various compounds. This research contributes to the understanding of isotopic behavior in natural processes (M. Böttcher, N. Neubert, Katja von Allmen, E. Samankassou, T. Nägler, 2018).
Radiotracer Applications : Chakravarty et al. (2012) discussed the use of Barium-137m from a Cs/Ba generator as a radiotracer for liquid flow rate measurement, highlighting its industrial applications (Rubel Chakravarty, Ramu Ram, K. Pillai, Yugandhara Pamale, R. Kamat, A. Dash, 2012).
Environmental and Health Studies : The role of Barium-137 in environmental sampling and its implications in health and safety, particularly in relation to radioactive cesium, have been a subject of research, as reviewed by Russell et al. (2015) (B. Russell, I. Croudace, P. Warwick, 2015).
Safety And Hazards
Barium compounds are toxic and can be harmful if swallowed or inhaled. For a 15-minute exposure, the concentration of barium should not exceed 1.5 mg m-3 . Gamma photons emitted from the barium decay product, Ba-137m, are a form of ionizing radiation that can pass through the human body, delivering doses to internal tissue and organs .
Future Directions
Barium-137 has been proposed as a qubit candidate for quantum computation . Researchers at Quantinuum have set a record for the number of times they were able to place qubits into a quantum state and then measure the results, beating the previously stated best in class many times over . This work has major implications for the quantum industry and trapped-ion technologies .
properties
IUPAC Name |
barium-137 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ba/i1+0 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DSAJWYNOEDNPEQ-IGMARMGPSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Ba] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[137Ba] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Ba |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30161173 |
Source
|
| Record name | Barium, isotope of mass 137 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30161173 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.905827 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Barium-137 | |
CAS RN |
13981-97-0 |
Source
|
| Record name | Barium, isotope of mass 137 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013981970 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Barium, isotope of mass 137 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30161173 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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